Cas no 125103-51-7 (1H-Pyrazole-4-acetamide,3,5-dimethyl-N-(3-methylbutyl)-1-phenyl-)

1H-Pyrazole-4-acetamide,3,5-dimethyl-N-(3-methylbutyl)-1-phenyl- structure
125103-51-7 structure
Product Name:1H-Pyrazole-4-acetamide,3,5-dimethyl-N-(3-methylbutyl)-1-phenyl-
CAS No:125103-51-7
MF:C18H25N3O
MW:299.41060423851
CID:201690
PubChem ID:3079320
Update Time:2025-04-19

1H-Pyrazole-4-acetamide,3,5-dimethyl-N-(3-methylbutyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-acetamide,3,5-dimethyl-N-(3-methylbutyl)-1-phenyl-
    • 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)-N-(3-methylbutyl)acetamide
    • 125103-51-7
    • BRN 4196091
    • 3,5-Dimethyl-N-(3-methylbutyl)-1-phenyl-1H-pyrazole-4-acetamide
    • DTXSID50154648
    • 1H-Pyrazole-4-acetamide, 3,5-dimethyl-N-(3-methylbutyl)-1-phenyl-
    • AKOS017150351
    • Inchi: 1S/C18H25N3O/c1-13(2)10-11-19-18(22)12-17-14(3)20-21(15(17)4)16-8-6-5-7-9-16/h5-9,13H,10-12H2,1-4H3,(H,19,22)
    • InChI Key: NKYHMZCIMJAUNQ-UHFFFAOYSA-N
    • SMILES: O=C(CC1C(C)=NN(C2C=CC=CC=2)C=1C)NCCC(C)C

Computed Properties

  • Exact Mass: 299.19995
  • Monoisotopic Mass: 299.2
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 494.4°Cat760mmHg
  • Flash Point: 252.8°C
  • Refractive Index: 1.561
  • PSA: 46.92
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